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Compound of Interest

Compound Name: Adinazolam

Cat. No.: B1664376

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolism of adinazolam,
with a particular focus on its primary active metabolite, N-desmethyladinazolam (NDMAD).
The information presented herein is intended for researchers, scientists, and professionals
involved in drug development and analysis.

Introduction

Adinazolam is a triazolobenzodiazepine that has been investigated for its anxiolytic and
antidepressant properties. It functions as a prodrug, undergoing rapid and extensive
metabolism to its pharmacologically active metabolites.[1][2] Understanding the metabolic fate
of adinazolam is crucial for comprehending its pharmacokinetic and pharmacodynamic profile,
as well as for the development of analytical methods for its detection and quantification in
biological matrices.

Metabolic Pathway of Adinazolam

Adinazolam undergoes significant first-pass metabolism, primarily in the intestine and liver,
with an oral bioavailability of approximately 40%.[1] The primary metabolic pathway involves N-
demethylation, mediated predominantly by the cytochrome P450 3A4 (CYP3A4) isoenzyme.[1]

[2]

The principal metabolic cascade is as follows:
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e Adinazolam is rapidly and almost completely converted to its main active metabolite, N-
desmethyladinazolam (NDMAD).

o NDMAD is further metabolized to didesmethyladinazolam (DDMAD). This metabolite is
considered to be of minor clinical significance.

e Minor metabolic pathways lead to the formation of other active metabolites, including
estazolam and alpha-hydroxy-alprazolam.

The formation of NDMAD can be inhibited by proadifen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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